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Compound of Interest

Compound Name: N-Docosanoyl Taurine

Cat. No.: B566198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Docosanoyl Taurine is a long-chain N-acyl taurine, a class of endogenous lipids with

emerging biological significance. This document provides detailed application notes and

protocols for the chemical synthesis and purification of N-Docosanoyl Taurine. The synthesis

is based on the well-established Schotten-Baumann reaction, involving the acylation of taurine

with docosanoyl chloride. Purification is achieved through a combination of recrystallization and

silica gel chromatography to yield a high-purity product. These protocols are intended to

provide a foundational methodology for researchers requiring N-Docosanoyl Taurine for

biological, pharmacological, and drug development studies. While a specific, detailed protocol

for N-Docosanoyl Taurine is not readily available in the published literature, the following

procedures are based on established methods for the synthesis of similar long-chain N-acyl

taurines.

Introduction
N-acyl taurines (NATs) are a class of bioactive lipids found in various mammalian tissues. They

are structurally characterized by a fatty acid linked to the amino group of taurine via an amide

bond. N-Docosanoyl Taurine, with its 22-carbon saturated acyl chain, is one such long-chain

NAT. The biological functions of many NATs are still under investigation, but they have been

implicated in various physiological processes. The availability of high-purity N-Docosanoyl
Taurine is crucial for elucidating its specific roles and potential therapeutic applications.
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This document outlines a comprehensive approach to the synthesis and purification of N-
Docosanoyl Taurine, providing researchers with the necessary protocols to produce this

compound in a laboratory setting.

Chemical Properties
Property Value

Chemical Name 2-(docosanoylamino)ethanesulfonic acid[1][2][3]

Synonyms N-Behenoyl Taurine

Molecular Formula C₂₄H₄₉NO₄S[1][2][3]

Molecular Weight 447.7 g/mol [1][2][3]

CAS Number 783284-48-0[1][2]

Appearance White to off-white solid

Solubility Soluble in DMSO and DMF[1]

Synthesis of N-Docosanoyl Taurine
The synthesis of N-Docosanoyl Taurine is achieved through the N-acylation of taurine with

docosanoyl chloride. The most common method for this transformation is the Schotten-

Baumann reaction, which is performed under alkaline conditions.

Reaction Scheme
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Reactants

Products

Taurine

N-Docosanoyl Taurine1.

Docosanoyl Chloride

2.

NaOH (aq)

NaCl H₂O

1. Dissolve Taurine
in NaOH(aq) 2. Cool to 0-5°C 3. Add Docosanoyl

Chloride in THF
4. Reaction at 0-5°C

(2-4 hours)
5. Acidify with HCl

to pH 1-2
6. Filter and Wash

Crude Product 7. Recrystallization 8. Silica Gel
Chromatography

9. Characterization
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.caymanchem.com/product/10007288/n-docosanoyl-taurine
https://www.scbt.com/p/n-docosanoyl-taurine-783284-48-0
https://pubchem.ncbi.nlm.nih.gov/compound/N-Docosanoyl-Taurine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Docosanoyl-Taurine
https://www.benchchem.com/product/b566198#synthesis-and-purification-methods-for-n-docosanoyl-taurine
https://www.benchchem.com/product/b566198#synthesis-and-purification-methods-for-n-docosanoyl-taurine
https://www.benchchem.com/product/b566198#synthesis-and-purification-methods-for-n-docosanoyl-taurine
https://www.benchchem.com/product/b566198#synthesis-and-purification-methods-for-n-docosanoyl-taurine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b566198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

